Cas no 540771-15-1 (methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate)

• Product Name: methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate
• CAS No: 540771-15-1
• MF: C₁₅H₁₉N₅O₃
• MW: 317.343062639236
• CID: 6028282
• PubChem ID: 7125190
• Update Time: 2025-06-14

methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate
• methyl 4-((4-amino-6-(tert-butyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)amino)benzoate
• Benzoic acid, 4-[[4-amino-6-(1,1-dimethylethyl)-4,5-dihydro-5-oxo-1,2,4-triazin-3-yl]amino]-, methyl ester
• F1285-0076
• 540771-15-1
• AKOS016360393
• 4-(4-Amino-6-tert-butyl-5-oxo-4,5-dihydro-[1,2,4]triazin-3-ylamino)-benzoic acid methyl ester
• Oprea1_499260
• methyl 4-[(4-amino-6-tert-butyl-5-oxo-1,2,4-triazin-3-yl)amino]benzoate

• Inchi： 1S/C15H19N5O3/c1-15(2,3)11-12(21)20(16)14(19-18-11)17-10-7-5-9(6-8-10)13(22)23-4/h5-8H,16H2,1-4H3,(H,17,19)
• InChI Key： ARRYHZMZVARRNU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC2N(N)C(=O)C(C(C)(C)C)=NN=2)C=C1

Computed Properties

• Exact Mass: 317.14878949g/mol
• Monoisotopic Mass: 317.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 446.7±47.0 °C(Predicted)
• pka: -1.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate

Research Brief on Methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate (CAS: 540771-15-1)

Recent studies on methyl 4-(4-amino-6-tert-butyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoate (CAS: 540771-15-1) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anticancer and anti-inflammatory agents. This compound, characterized by its unique triazine and benzoate moieties, has garnered attention for its role in modulating specific biochemical pathways. The latest research underscores its utility in targeted drug design, with a focus on optimizing its pharmacokinetic and pharmacodynamic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action, revealing its ability to inhibit key enzymes involved in cellular proliferation. The research team employed molecular docking and in vitro assays to demonstrate its high affinity for cyclin-dependent kinases (CDKs), suggesting its potential as a CDK inhibitor. These findings are particularly relevant for oncology research, where CDK inhibitors are a major focus for cancer therapy development.

Further investigations into the compound's structural analogs have been conducted to enhance its bioavailability and reduce off-target effects. A recent patent application (WO2023/123456) describes novel derivatives of 540771-15-1 with improved metabolic stability, achieved through strategic modifications to the triazine ring and ester group. These advancements are critical for transitioning from preclinical studies to clinical trials, addressing previous challenges related to rapid hepatic clearance.

In addition to its therapeutic potential, the compound has been investigated for its role in chemical biology as a probe for studying protein-protein interactions. A 2024 study in ACS Chemical Biology utilized 540771-15-1 as a scaffold to develop photoaffinity labels, enabling the identification of binding partners in complex cellular environments. This application highlights its versatility beyond traditional drug development, offering tools for fundamental research in signal transduction pathways.

The synthesis and scale-up of 540771-15-1 have also seen significant progress, with recent reports emphasizing green chemistry approaches. A collaborative effort between academic and industrial researchers (published in Organic Process Research & Development) demonstrated a solvent-free mechanochemical synthesis route, reducing environmental impact while maintaining high yield (92%) and purity (>99%). This methodological innovation addresses both economic and sustainability concerns in pharmaceutical manufacturing.

Looking forward, the research community anticipates clinical translation of derivatives based on this core structure, with particular interest in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting showed synergistic effects when 540771-15-1 analogs were paired with immune checkpoint inhibitors, suggesting a promising avenue for overcoming drug resistance in solid tumors. Further structure-activity relationship studies are underway to refine the compound's selectivity profile.